Cas no 304462-60-0 (7-Demethyl Ivabradine)

• Product Name: 7-Demethyl Ivabradine
• CAS No: 304462-60-0
• MF: C₂₆H₃₄N₂O₅
• MW: 454.558567523956
• CID: 1061872
• PubChem ID: 71315776
• Update Time: 2025-04-20

7-Demethyl Ivabradine Chemical and Physical Properties

Names and Identifiers

• 7-Demethyl Ivabradine
• 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-8-hydroxy-7-methoxy-2,5-dihydro-1H-3-benzazepin-4-one
• 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7-hydroxy-8-methoxy-H-3-benzazepin-2-one
• 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7-hydroxy-8-methoxy-2H-3-Benzazepin-2-one
• UNII-4LV42424FF
• 7-o-Desmethyl ivabradine
• O-Desmethyl Ivabradine
• DTXSID20747566
• 3-{3-[{[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amino]propyl}-7-hydroxy-8-methoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
• 4LV42424FF
• Ivabradine hydrochloride impurity V
• 304462-60-0
• 3-(3-(((7S)-3,4-Dimethoxy-7-bicyclo(4.2.0)octa-1,3,5-trienyl)methyl-methylamino)propyl)-8-hydroxy-7-methoxy-2,5-dihydro-1H-3-benzazepin-4-one

• Inchi： 1S/C26H34N2O5/c1-27(16-20-10-19-13-24(32-3)25(33-4)15-21(19)20)7-5-8-28-9-6-17-11-22(29)23(31-2)12-18(17)14-26(28)30/h11-13,15,20,29H,5-10,14,16H2,1-4H3/t20-/m1/s1
• InChI Key： QBMUBWFMPCQUGQ-HXUWFJFHSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)[C@@H](CN(C)CCCN1C(CC3C=C(C(=CC=3CC1)O)OC)=O)C2)OC

Computed Properties

• Exact Mass: 454.24700
• Monoisotopic Mass: 454.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 71.47000
• LogP: 2.94490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines